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Compound of Interest

3-(Chloromethyl)-5-methylpyridine
Compound Name:
hydrochloride

Cat. No.: B140643

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and analysis of 3-(chloromethyl)-5-methylpyridine hydrochloride
(CAS No: 1007089-84-0). This halogenated pyridine derivative is a crucial intermediate in the
pharmaceutical industry, most notably in the synthesis of the second-generation antihistamine,
Rupatadine. This document consolidates essential data for researchers and professionals
engaged in drug discovery, process development, and quality control, offering detailed
experimental protocols and characterization data.

Molecular Structure and Chemical Properties

3-(Chloromethyl)-5-methylpyridine hydrochloride is a white to pale beige solid.[1][2] It is the
hydrochloride salt of 3-(chloromethyl)-5-methylpyridine, enhancing its stability and water
solubility.[3][4]

Chemical Identity
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Parameter Value Reference
3-(chloromethyl)-5-

IUPAC Name o _ [5][6]
methylpyridine;hydrochloride

CAS Number 1007089-84-0 [31[51[71[8]

Molecular Formula C7HsCIN-HCI (or C7HeClI2N) [B151[71[8]

Molecular Weight 178.06 g/mol 315171181
INChl=1S/C7HB8CIN.CIH/c1-6-

InChl 2-7(3-8)5-9-4-6;/h2,4- [5][6]
5H,3H2,1H3;1H

SMILES CC1=CC(=CN=C1)CCI.CI 517

Physicochemical Properties

Property Value Reference

Appearance White to pale beige solid [11[2]

Melting Point 154-157 °C [2][9][10]
Soluble in water. Slightly

Solubility soluble in DMSO and [2][3][4][10]
Methanol.
Store at 2-8°C under an inert

Storage [2][10]

atmosphere.

Molecular Structure Diagram

Caption: Molecular structure of 3-(chloromethyl)-5-methylpyridine hydrochloride.

Spectroscopic Data
'H NMR Spectroscopy

A representative *H NMR spectrum of 3-(chloromethyl)-5-methylpyridine hydrochloride in

DMSO-d6 shows the following signals:
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Chemical Shift (3)

Multiplicity Number of Protons  Assignment
Ppm
2.35 S 3H -CHs
4.85 S 2H -CHzCl
7.45-8.20 m 2H Pyridine-H

(Data sourced from a representative spectrum and may vary slightly based on solvent and
instrument conditions)

Experimental Protocols
Synthesis of 3-(chloromethyl)-5-methylpyridine
hydrochloride

This compound is a key intermediate in the synthesis of Rupatadine.[1][8][11] A common
synthetic route involves the chlorination of 5-methylpyridine-3-methanol.[11][12]

3.1.1. Synthesis from 5-methylpyridine-3-methanol

This protocol is based on a general method described in the literature.[11][12][13]
Materials:

o 5-methylpyridine-3-methanol

e Thionyl chloride (SOCI2)

o Toluene

Procedure:

o Dissolve 5-methylpyridine-3-methanol in toluene in a reaction vessel equipped with a stirrer
and a reflux condenser.

o Slowly add thionyl chloride to the solution while maintaining the temperature between 20-
40°C.
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 After the addition is complete, heat the reaction mixture to reflux at approximately 60°C for 2
hours.

e Monitor the reaction progress by a suitable chromatographic technique (e.g., TLC).

e Upon completion, cool the reaction mixture and remove the toluene under reduced pressure
to yield the crude product.

e The crude 3-(chloromethyl)-5-methylpyridine hydrochloride can be purified by
recrystallization.

Synthesis Workflow Diagram

Starting Material Chlorination Reaction Product
G—methylpyridine—3—methanoD ( React WIthg;:z:y;t%'g?gdfgr(gﬁgzlm Toluene \ G-(chIoromethyl)-s-methylpyridine hydrochlorida

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(chloromethyl)-5-methylpyridine hydrochloride.

Applications in Drug Development

The primary application of 3-(chloromethyl)-5-methylpyridine hydrochloride is as a key
intermediate in the synthesis of Rupatadine.[1][8][11] Rupatadine is a dual antagonist of
histamine H1 and platelet-activating factor (PAF) receptors, used for the treatment of allergic
rhinitis and urticaria.

The synthesis of Rupatadine involves the N-alkylation of desloratadine with 3-(chloromethyl)-5-
methylpyridine (the free base form of the title compound).[13][14]

Safety and Handling

3-(chloromethyl)-5-methylpyridine hydrochloride is classified as harmful and an irritant.[5]
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e Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin
irritation and serious eye irritation. May cause respiratory irritation.[5]

e Precautionary Measures: Avoid breathing dust. Wash skin thoroughly after handling. Use
only outdoors or in a well-ventilated area. Wear protective gloves, eye protection, and face
protection.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

3-(chloromethyl)-5-methylpyridine hydrochloride is a pivotal building block in medicinal
chemistry, particularly for the synthesis of Rupatadine. A thorough understanding of its
molecular structure, properties, and reaction chemistry is essential for researchers and
professionals in the pharmaceutical sciences. This guide provides a foundational repository of
technical information to support ongoing research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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